Cas no 69169-63-7 (4-(Methylamino)but-2-enoic acid)

• Product Name: 4-(Methylamino)but-2-enoic acid
• CAS No: 69169-63-7
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 4726101
• PubChem ID: 22466739
• Update Time: 2025-06-09

4-(Methylamino)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(methylamino)-
• (E)-4-(Methylamino)but-2-enoic acid
• 4-(METHYLAMINO)BUT-2-ENOIC ACID
• 4-(Methylamino)but-2-enoic acid

• Inchi： 1S/C5H9NO2/c1-6-4-2-3-5(7)8/h2-3,6H,4H2,1H3,(H,7,8)
• InChI Key： NWVCFCJOJVDBHH-UHFFFAOYSA-N
• SMILES： OC(C=CCNC)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: -2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids

Additional information on 4-(Methylamino)but-2-enoic acid

Introduction to 4-(Methylamino)but-2-enoic acid (CAS No. 69169-63-7)

4-(Methylamino)but-2-enoic acid, with the chemical formula C₅H₉NO₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This β-amino acid derivative has garnered attention due to its versatile structural features and potential applications in drug development. The presence of both a carboxylic acid group and an amino group in its molecular structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the realm of peptidomimetics and enzyme inhibitors.

The compound's unique chemical properties stem from its conjugated system, which includes both a double bond and an amino substituent on the butenyl backbone. This conjugation influences its reactivity and spectral characteristics, making it a candidate for various spectroscopic studies. Additionally, the methylamino moiety introduces steric and electronic effects that can be exploited in designing molecules with specific biological activities.

In recent years, 4-(Methylamino)but-2-enoic acid has been explored in the context of novel drug candidates targeting inflammatory and metabolic disorders. Its structural motif resembles that of some natural amino acids, suggesting potential roles in modulating biological pathways. For instance, derivatives of this compound have been investigated for their inhibitory effects on certain proteases and kinases, which are key enzymes in diseases such as cancer and diabetes.

One of the most compelling aspects of 4-(Methylamino)but-2-enoic acid is its utility as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their drawbacks, such as poor stability or immunogenicity. The compound's ability to incorporate into peptide-like scaffolds allows researchers to create molecules with enhanced pharmacokinetic profiles. Recent studies have demonstrated its use in generating protease inhibitors with improved solubility and binding affinity.

The synthesis of 4-(Methylamino)but-2-enoic acid typically involves condensation reactions between appropriate precursors, such as methyl acetoacetate and methylamine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. Additionally, green chemistry principles have been applied to optimize these reactions, reducing waste and improving yields.

From a spectroscopic perspective, 4-(Methylamino)but-2-enoic acid exhibits characteristic absorption maxima in UV-Vis spectroscopy due to its conjugated system. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals corresponding to the carboxylic acid proton, amino proton, and aromatic protons, providing valuable information for structural elucidation. Mass spectrometry further confirms its molecular weight and fragmentation patterns.

The biological activity of 4-(Methylamino)but-2-enoic acid has been studied extensively in vitro and in vivo. Preclinical trials have shown promising results in models of inflammation and pain management. The compound's ability to interact with biological targets suggests potential therapeutic applications beyond its role as an intermediate. For example, modifications to its side chains could enhance its binding affinity or selectivity for specific receptors.

In conclusion, 4-(Methylamino)but-2-enoic acid (CAS No. 69169-63-7) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing peptidomimetics and exploring novel drug candidates. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of bioorganic chemistry investigations.